Cas no 2172118-35-1 (2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol)

• Product Name: 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol
• CAS No: 2172118-35-1
• MF: C₉H₁₃ClO₂S₂
• MW: 252.781319379807
• CID: 6493472
• PubChem ID: 165507796
• Update Time: 2025-05-19

2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol
• 2-(2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}ethoxy)ethane-1-thiol
• EN300-1289912
• 2172118-35-1

• Inchi： 1S/C9H13ClO2S2/c10-9-2-1-8(12-9)7-14-6-4-11-3-5-13/h1-2,13H,3-7H2
• InChI Key： MBKIUKDNIRTUPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCOCCS)O1

Computed Properties

• Exact Mass: 252.0045497g/mol
• Monoisotopic Mass: 252.0045497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.7Ų

Additional information on 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol

Professional Introduction to 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol (CAS No. 2172118-35-1)

2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2172118-35-1, belongs to a class of molecules that exhibit intriguing chemical properties, making it a subject of extensive study in various scientific disciplines.

The molecular structure of this compound features a thiol group and an ethoxy chain, which are connected to a 5-chlorofuran-2-ylmethylsulfanyl moiety. This unique arrangement of functional groups imparts distinct reactivity and potential biological activity, which has prompted researchers to explore its applications in drug discovery and material science.

In recent years, there has been a growing interest in the development of novel compounds that can serve as pharmaceutical intermediates or bioactive molecules. The presence of the 5-chlorofuran-2-ylmethylsulfanyl group in 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol suggests that it may interact with biological targets in ways that could be beneficial for therapeutic purposes. This has led to its investigation as a potential candidate for further development in the pharmaceutical industry.

One of the most compelling aspects of this compound is its structural similarity to other molecules that have demonstrated anti-inflammatory, antimicrobial, or anticancer properties. The thiol group, in particular, is known for its ability to participate in redox reactions, which are crucial for many biological processes. By studying the reactivity and interactions of 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol, researchers aim to uncover new mechanisms that could lead to the development of innovative treatments for various diseases.

Recent studies have begun to explore the synthetic pathways and derivatives of this compound. Researchers have reported on the use of organosulfur chemistry to modify the structure of 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol, leading to new derivatives with enhanced biological activity. These findings highlight the compound's potential as a scaffold for drug development, where slight modifications can significantly alter its pharmacological properties.

The role of flavors and fragrances in pharmaceutical research is also an area where this compound shows promise. The unique aroma profile associated with certain sulfur-containing compounds has been explored for their potential therapeutic effects. While further research is needed to fully understand these effects, preliminary studies suggest that derivatives of 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol could contribute to the development of novel therapeutic agents with olfactory benefits.

In addition to its pharmaceutical applications, 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol has shown potential in the field of material science. Its ability to form stable complexes with metals and other elements makes it a valuable candidate for use in catalysis and as a ligand in coordination chemistry. These applications could lead to advancements in industrial processes and the development of new materials with unique properties.

The synthesis of this compound involves several sophisticated steps, including the reaction of chlorofuran derivatives with sulfur-containing reagents. These reactions require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled researchers to produce larger quantities of 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol, facilitating further studies into its properties and potential applications.

One particularly interesting aspect of this compound is its interaction with biological systems. The thiol group can undergo oxidation-reduction reactions, which are essential for many cellular processes. By studying how 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol interacts with these systems, researchers hope to gain insights into potential therapeutic targets for diseases such as cancer and neurodegenerative disorders.

The compound's stability under various conditions is another area of focus. Researchers are investigating how it behaves under different pH levels, temperatures, and exposure to light or air. Understanding these stability profiles is crucial for determining its suitability for different applications, whether in pharmaceutical formulations or industrial processes.

In conclusion, 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)ethane-1-thiol (CAS No. 2172118-35-1) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features and reactivity make it a valuable subject for further study, offering insights into new therapeutic agents and advanced materials. As research continues to evolve, this compound is likely to play an increasingly important role in scientific advancements across multiple disciplines.